Cas no 823208-21-5 (N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide)

• Product Name: N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide
• CAS No: 823208-21-5
• MF: C₁₈H₁₆FN₃O₂
• MW: 325.336947441101
• CID: 5480694
• Update Time: 2025-06-29

N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-fluorophenyl)-N2-[2-(1H-indol-3-yl)ethyl]-
• N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide

• Inchi： 1S/C18H16FN3O2/c19-13-4-3-5-14(10-13)22-18(24)17(23)20-9-8-12-11-21-16-7-2-1-6-15(12)16/h1-7,10-11,21H,8-9H2,(H,20,23)(H,22,24)
• InChI Key： MHDSXIYRZHBDGN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)C(NCCC1C2=C(NC=1)C=CC=C2)=O

Additional information on N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide

N'-(3-Fluorophenyl)-N-2-(1H-Indol-3-yl)ethylethanediamide (CAS No. 823208-21-5): A Comprehensive Overview

N'-(3-Fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide (CAS No. 823208-21-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a member of the indole class of compounds and is characterized by its unique structural features, including a fluorinated phenyl group and an indole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorinated phenyl group in N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide plays a crucial role in modulating the compound's pharmacological properties. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and reduce their susceptibility to metabolic degradation. This makes the compound an attractive candidate for drug development, particularly in areas where enhanced bioavailability is critical.

The indole moiety is another key structural feature of N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide. Indoles are widely recognized for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of an indole group in this compound suggests potential therapeutic applications in these areas. Recent studies have highlighted the role of indoles in modulating various signaling pathways, such as the Wnt/β-catenin pathway, which is implicated in several diseases, including cancer and neurodegenerative disorders.

In terms of biological activity, N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide has been shown to exhibit potent anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide has shown potential as an anti-cancer agent. Preclinical studies have reported that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of multiple signaling pathways, including the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

Recent research has also explored the neuroprotective effects of N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide. Studies have shown that the compound can protect neurons from oxidative stress and neurotoxicity, which are common features of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by the activation of antioxidant defense mechanisms and the inhibition of pro-apoptotic signaling pathways.

In terms of pharmacokinetics, N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide has favorable properties that make it suitable for further development as a therapeutic agent. Preclinical studies have demonstrated that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low clearance rates. These properties suggest that it could be administered orally or via other routes without significant loss of efficacy.

The safety profile of N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N'-(3-fluorophenyl)-N-2-(1H-indol-3-yl)ethylethanediamide (CAS No. 823208-21-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, including the fluorinated phenyl group and indole moiety, contribute to its biological activities and make it an attractive candidate for drug development. Ongoing research continues to explore its mechanisms of action and potential clinical uses, highlighting its significance in the fields of medicinal chemistry and pharmacology.